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diphosphate

Cat. No.: B1209352

For researchers, scientists, and drug development professionals, the accurate detection of
phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2) is critical for elucidating its diverse roles in
cellular signaling, membrane trafficking, and cytoskeletal dynamics. The specificity of the
antibodies used in these investigations is paramount, as cross-reactivity with other structurally
similar inositol phospholipids can lead to erroneous conclusions. This guide provides an
objective comparison of commonly used PI(4,5)P2 antibodies, supported by experimental data
on their cross-reactivity profiles.

The selection of a highly specific PI(4,5)P2 antibody is a crucial first step in any experiment.
The data presented here, compiled from various studies, demonstrates that while some
antibodies exhibit high specificity for PI(4,5)P2, others show significant binding to other
phosphoinositides. This guide aims to equip researchers with the necessary information to
make an informed decision based on the specific requirements of their experimental setup.

Comparative Analysis of PI(4,5)P2 Antibody
Specificity

The cross-reactivity of several monoclonal P1(4,5)P2 antibodies has been evaluated using
various immunoassays, including protein-lipid overlay (dot blot) assays and Enzyme-Linked
Immunosorbent Assays (ELISA). The following tables summarize the available quantitative and
gualitative data on the binding of these antibodies to a panel of inositol phospholipids.
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Quantitative Cross-Reactivity Data

This table presents the semi-quantitative analysis of antibody binding to different
phosphoinositides as determined by the intensity of signal in dot blot assays. The data
highlights the percentage of binding signal attributed to each lipid relative to the total binding
observed for that antibody.
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N/A indicates that specific quantitative data was not available in the reviewed sources.

Qualitative Cross-Reactivity Data

This table provides a summary of qualitative descriptions of antibody cross-reactivity from
product datasheets and research articles.
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Antibody Clone Cross-Reactivity Profile

Reacts primarily with the head group of

P1(4,5)P2 and demonstrates low cross-reactivity

2C11
with other phosphoinositides or phospholipids
depending on the assay format.[4]
On ELISA, binds only to PI(4,5)P2 and does not
AM-2 cross-react with other acidic phospholipids
including PI1(4)P.[5]
AM.7 On ELISA, shows considerable binding to other

phospholipids such as PI(4)P, PA, and PE.[5]

Signaling Pathways and Experimental Workflows

To provide a clearer context for the application of these antibodies, the following diagrams
illustrate a simplified P1(4,5)P2 signaling pathway and a typical experimental workflow for

assessing antibody specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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